![molecular formula C14H18N4O B2564479 N-(cyanomethyl)-2-(4-ethyl-1,2,3,4-tetrahydroquinoxalin-1-yl)acetamide CAS No. 1808314-71-7](/img/structure/B2564479.png)
N-(cyanomethyl)-2-(4-ethyl-1,2,3,4-tetrahydroquinoxalin-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(cyanomethyl)-2-(4-ethyl-1,2,3,4-tetrahydroquinoxalin-1-yl)acetamide, also known as CTQA, is a chemical compound that has gained attention in the scientific community for its potential use in various research applications.
Mechanism of Action
N-(cyanomethyl)-2-(4-ethyl-1,2,3,4-tetrahydroquinoxalin-1-yl)acetamide acts as a selective antagonist of the NR2B subunit of the NMDA receptor, which is involved in the regulation of synaptic plasticity and memory formation. By inhibiting the activity of this subunit, this compound has been shown to improve cognitive function in animal models of neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its activity as an NMDA receptor antagonist, this compound has also been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in the levels of acetylcholine in the brain, which has been associated with improved cognitive function.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(cyanomethyl)-2-(4-ethyl-1,2,3,4-tetrahydroquinoxalin-1-yl)acetamide for use in lab experiments is its selectivity for the NR2B subunit of the NMDA receptor. This selectivity allows for more precise targeting of this receptor subunit, which is involved in the regulation of synaptic plasticity and memory formation. However, one limitation of this compound is its relatively low potency compared to other NMDA receptor antagonists.
Future Directions
There are a number of potential future directions for research on N-(cyanomethyl)-2-(4-ethyl-1,2,3,4-tetrahydroquinoxalin-1-yl)acetamide. One area of interest is the development of more potent analogs of this compound that could be used in the treatment of neurological disorders. Another potential direction is the investigation of this compound's effects on other neurotransmitter systems, such as the dopamine and serotonin systems. Additionally, this compound could be investigated for its potential use in the treatment of other conditions, such as depression and anxiety disorders.
In conclusion, this compound is a chemical compound that has shown promise for use in various scientific research applications, particularly in the field of neuroscience. Its selectivity for the NR2B subunit of the NMDA receptor and its ability to increase levels of acetylcholine in the brain make it a potentially valuable tool for investigating the mechanisms of neurological disorders and developing new treatments for these conditions.
Synthesis Methods
N-(cyanomethyl)-2-(4-ethyl-1,2,3,4-tetrahydroquinoxalin-1-yl)acetamide can be synthesized through the reaction of 4-ethyl-1,2,3,4-tetrahydroquinoxaline-2-carboxylic acid with cyanomethyl chloride in the presence of a base. The resulting product is then treated with acetic anhydride to obtain this compound.
Scientific Research Applications
N-(cyanomethyl)-2-(4-ethyl-1,2,3,4-tetrahydroquinoxalin-1-yl)acetamide has shown potential for use in various scientific research applications. One of the most promising areas of research is in the field of neuroscience. This compound has been shown to act as a selective antagonist of the NR2B subunit of the NMDA receptor, which is involved in the regulation of synaptic plasticity and memory formation. As such, this compound has been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy.
Properties
IUPAC Name |
N-(cyanomethyl)-2-(4-ethyl-2,3-dihydroquinoxalin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N4O/c1-2-17-9-10-18(11-14(19)16-8-7-15)13-6-4-3-5-12(13)17/h3-6H,2,8-11H2,1H3,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXVHEBAYXWHJFO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(C2=CC=CC=C21)CC(=O)NCC#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.